Cas no 83217-06-5 (Pyrimidine, 4,6-dibromo-2-phenyl-)

• Product Name: Pyrimidine, 4,6-dibromo-2-phenyl-
• CAS No: 83217-06-5
• MF: C₁₀H₆Br₂N₂
• MW: 313.976040363312
• MDL: MFCD28405633
• CID: 1809954
• PubChem ID: 20195169
• Update Time: 2025-06-26

Pyrimidine, 4,6-dibromo-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4,6-dibromo-2-phenyl-
• 4,6-dibromo-2-phenyl-Pyrimidine
• SCHEMBL10645103
• MFCD28405633
• 83217-06-5
• DB-122294
• SY293350
• 4,6-Dibromo-2-phenylpyrimidine

• MDL： MFCD28405633
• Inchi： 1S/C10H6Br2N2/c11-8-6-9(12)14-10(13-8)7-4-2-1-3-5-7/h1-6H
• InChI Key： SRTVVSLQGMWIAH-UHFFFAOYSA-N
• SMILES： BrC1=CC(=NC(C2C=CC=CC=2)=N1)Br

Computed Properties

• Exact Mass: 313.88772g/mol
• Monoisotopic Mass: 311.88977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 25.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on Pyrimidine, 4,6-dibromo-2-phenyl-

Pyrimidine, 4,6-dibromo-2-phenyl-

Pyrimidine, 4,6-dibromo-2-phenyl-, also known by its CAS number 83217-06-5, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the pyrimidine family, which is a heterocyclic aromatic ring system containing two nitrogen atoms at positions 1 and 3. The specific substitution pattern of this compound—namely the bromine atoms at positions 4 and 6 and a phenyl group at position 2—contributes to its unique chemical properties and potential applications.

The synthesis of 4,6-dibromo-2-phenylpyrimidine involves a series of carefully controlled reactions. Typically, it begins with the preparation of a pyrimidine ring system through condensation reactions involving aldehydes or ketones with ammonia or other nitrogen sources. The introduction of bromine atoms at positions 4 and 6 is achieved through electrophilic substitution reactions, often utilizing bromine in the presence of a Lewis acid catalyst. The phenyl group at position 2 is introduced via nucleophilic aromatic substitution or coupling reactions. These steps require precise control of reaction conditions to ensure high yield and purity of the final product.

Recent studies have highlighted the potential of 4,6-dibromo-2-phenylpyrimidine as a building block in drug discovery. Its rigid aromatic structure and substituent pattern make it an ideal candidate for exploring interactions with biological targets such as kinases and other enzymes. For instance, researchers have investigated its ability to modulate protein kinases involved in cellular signaling pathways, which are often dysregulated in diseases such as cancer. Preliminary findings suggest that this compound may exhibit inhibitory activity against certain kinase targets, making it a promising lead for further optimization into therapeutic agents.

In addition to its pharmacological applications, 4,6-dibromo-2-phenylpyrimidine has also been explored for its potential in materials science. Its aromaticity and substituent pattern make it suitable for use in organic semiconductors and optoelectronic devices. Recent research has demonstrated that this compound can be incorporated into thin-film transistor (TFT) structures, exhibiting favorable charge transport properties. These findings underscore its versatility as a material for advanced electronic applications.

The stability and reactivity of 4,6-dibromo-2-phenylpyrimidine are influenced by its substituent pattern. The electron-withdrawing bromine atoms at positions 4 and 6 increase the electrophilicity of the pyrimidine ring, making it more susceptible to nucleophilic attack. This property is exploited in various organic transformations, such as cross-coupling reactions and nucleophilic substitutions. Furthermore, the phenyl group at position 2 introduces steric hindrance and electronic effects that can modulate the reactivity of the molecule in different chemical environments.

From an environmental perspective, understanding the fate and behavior of 4,6-dibromo-2-phenylpyrimidine in natural systems is crucial for assessing its potential impact on ecosystems. Recent studies have examined its biodegradation pathways under aerobic and anaerobic conditions. Results indicate that this compound undergoes microbial degradation via hydrolytic cleavage and oxidative transformation pathways. These findings contribute to our understanding of how such compounds persist or break down in environmental settings.

In conclusion, Pyrimidine, 4,6-dibromo-2-phenyl-, CAS No:83217-06-5 is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties make it an attractive candidate for drug discovery efforts targeting kinase inhibitors as well as for advanced materials development in electronics. Continued research into its synthesis, reactivity, and biological activity will undoubtedly unlock new opportunities for its utilization in both academic and industrial settings.